Cas no 683262-14-8 (N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 683262-14-8
• MF: C₂₄H₂₇N₃O₃S₂
• MW: 469.619483232498
• CID: 6043169
• PubChem ID: 4551134
• Update Time: 2025-05-21

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• Benzamide, N-[4-(2,5-dimethylphenyl)-2-thiazolyl]-4-[(3-methyl-1-piperidinyl)sulfonyl]-
• F1122-0330
• Oprea1_536334
• AKOS024603155
• N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide
• AB00673352-01
• 683262-14-8
• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide
• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-4-(3-methylpiperidin-1-yl)sulfonylbenzamide

• Inchi： 1S/C24H27N3O3S2/c1-16-6-7-18(3)21(13-16)22-15-31-24(25-22)26-23(28)19-8-10-20(11-9-19)32(29,30)27-12-4-5-17(2)14-27/h6-11,13,15,17H,4-5,12,14H2,1-3H3,(H,25,26,28)
• InChI Key： ZYHMTICOJPFDSG-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC(C)=CC=C2C)=CS1)(=O)C1=CC=C(S(N2CCCC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 469.14938408g/mol
• Monoisotopic Mass: 469.14938408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• pka: 6.57±0.50(Predicted)

Additional information on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide

N-4-(2,5-Dimethylphenyl)-1,3-Thiazol-2-yl-4-(3-Methylpiperidin-1-yl)Sulfonylbenzamide: A Comprehensive Overview

N-4-(2,5-Dimethylphenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide is a complex organic compound with the CAS registry number 683262-14-8. This compound belongs to the class of benzamides and features a thiazole ring system, making it a unique structure with potential applications in various fields, including pharmaceuticals and agrochemicals. The compound's structure is characterized by a benzamide core substituted with a 2,5-dimethylphenyl group and a sulfonyl group attached to a 3-methylpiperidine moiety. These substituents contribute to its physicochemical properties and biological activity.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitution and coupling reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality. This approach has shown promising results in reducing reaction time and enhancing selectivity.

The biological activity of N-4-(2,5-Dimethylphenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide has been extensively studied in vitro and in vivo models. It exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, the compound has shown selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent.

Recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity to target proteins with high accuracy. Molecular docking studies have revealed that the sulfonyl group plays a critical role in stabilizing the interaction with the target enzyme's active site. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are crucial for understanding its reactivity and stability.

In terms of pharmacokinetics, studies have demonstrated that this compound has moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are essential for its absorption and distribution within the body. However, further research is needed to optimize its bioavailability and minimize potential side effects.

The environmental impact of N-4-(2,5-Dimethylphenyl)-1,3-thiazol-2-yl-4-(3-methylpiperidin-1-yl)sulfonylbenzamide has also been a topic of interest. Biodegradation studies indicate that the compound undergoes slow degradation under aerobic conditions, raising concerns about its persistence in the environment. To address this issue, researchers are exploring methods to enhance its biodegradability through structural modifications.

In conclusion, N-4-(2,5-Dimethylphenyl)-1,3-thiazol-2-yli represents a promising compound with diverse applications in the pharmaceutical industry. Its unique structure and biological activity make it a valuable subject for further research and development. As advancements in synthetic methods and computational tools continue to evolve, this compound holds great potential for contributing to innovative therapeutic solutions.